thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
Overview
Description
Thienopyrimidine derivatives, including thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione, hold a unique place in medicinal chemistry as they are structural analogs of purines . They have various biological activities and are widely represented in medicinal chemistry . Thieno[2,3-d]pyrimidine derivatives and thieno[3,2-d]pyrimidine derivatives have shown excellent antineoplastic activity against prostate cancer (PC3) with IC 50 values in the submicromolar values from 0.1 to 0.79 µM .
Synthesis Analysis
Thienopyrimidine derivatives are synthesized from available starting materials according to convenient synthetic procedures using a one-pot solvent-free reaction . A series of novel 2,4-diamino-thieno pyrimidine derivatives were designed and synthesized, and their structure confirmed by 1 H NMR, 13 C NMR, and HR-MS .Molecular Structure Analysis
Thienopyrimidine derivatives are structural analogs of purines . The structural and isoelectronic characteristics of thienopyrimidine-containing compounds are similar to those of purine .Chemical Reactions Analysis
Thienopyrimidine derivatives are synthesized via different methods . For instance, a green approach to the synthesis of this pharmacologically important class of compounds via a catalytic four-component reaction using a ketone, ethyl cyanoacetate, S 8, and formamide has been reported .Scientific Research Applications
Synthetic Chemistry
Thieno[3,2-d]pyrimidin-4-ones, a derivative of 1H-thieno[3,2-d]pyrimidine-2,4-dione, can be synthesized by heating thiophene-2-carboxamides in formic acid . This method has been used to prepare thieno[3,2-d]pyrimidine-7-carbonitriles and thieno[3,4-b]pyridine-7-carboxamides .
Cancer Research
Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione derivatives have been found to inhibit D-Dopachrome Tautomerase (D-DT) activity, which plays a key role in the proliferation of cancer cells . A specific derivative, inhibitor 5d, was found to suppress the proliferation of non-small cell lung cancer cells in both two-dimensional and three-dimensional cell cultures .
Pharmacology
Substituted pyrimidine derivatives, including those of 1H-thieno[3,2-d]pyrimidine-2,4-dione, have been used as antihypertensive agents, anticancer agents, antimicrobial agents, antifungal agents, anti-inflammatory agents, calcium channel blockers, neuropeptide γ-antagonists, and α-1a-antagonists .
Drug Synthesis
Thieno[3,2-d]pyrimidin-4-ones, a derivative of 1H-thieno[3,2-d]pyrimidine-2,4-dione, can be synthesized by heating thiophene-2-carboxamides in formic acid . This method has been used to prepare various drug compounds .
Receptor Antagonists
Substituted pyrimidine derivatives, including those of 1H-thieno[3,2-d]pyrimidine-2,4-dione, have been used as alpha-1 adrenoreceptor antagonists, luteinizing hormone-releasing hormone receptor antagonists, gonadotropin-releasing hormone receptor antagonists, melanocortin receptor agonists or antagonists, and also MCT1 inhibitors .
Organic Chemistry
Thieno[3,2-d]pyrimidin-4-ones, a derivative of 1H-thieno[3,2-d]pyrimidine-2,4-dione, can be synthesized by heating thiophene-2-carboxamides in formic acid . This method has been used to prepare various organic compounds .
Inflammatory Diseases
Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione derivatives have been found to inhibit macrophage migration inhibitory factor (MIF), which was initially discovered as an inflammatory cytokine . This indicates potential applications in the treatment of inflammatory diseases .
Neurological Disorders
Substituted pyrimidine derivatives, including those of 1H-thieno[3,2-d]pyrimidine-2,4-dione, have been used as neuropeptide γ-antagonists . This suggests potential applications in the treatment of neurological disorders .
Cardiovascular Diseases
Substituted pyrimidine derivatives, including those of 1H-thieno[3,2-d]pyrimidine-2,4-dione, have been used as antihypertensive agents and calcium channel blockers . This suggests potential applications in the treatment of cardiovascular diseases .
Endocrine Disorders
Substituted pyrimidine derivatives, including those of 1H-thieno[3,2-d]pyrimidine-2,4-dione, have been used as luteinizing hormone-releasing hormone receptor antagonists and gonadotropin-releasing hormone receptor antagonists . This suggests potential applications in the treatment of endocrine disorders .
Safety And Hazards
Future Directions
Thienopyrimidine derivatives continue to attract great interest due to their wide variety of interesting biological activities . They are frequently used chemical scaffolds in drug development . The patterns of structure–activity that are important for further optimization of the structure and the creation of more selective and active anticancer agents have been proposed .
properties
IUPAC Name |
1H-thieno[3,2-d]pyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N2O2S/c9-5-4-3(1-2-11-4)7-6(10)8-5/h1-2H,(H2,7,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAFVXBQPQCSSLI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=C1NC(=O)NC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90427606 | |
Record name | Thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90427606 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione | |
CAS RN |
16233-51-5 | |
Record name | Thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90427606 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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